Cas no 2228403-81-2 (1-5-(methoxymethyl)furan-2-ylcyclobutane-1-carboxylic acid)

• Product Name: 1-5-(methoxymethyl)furan-2-ylcyclobutane-1-carboxylic acid
• CAS No: 2228403-81-2
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 6373826
• PubChem ID: 165717318
• Update Time: 2025-05-28

1-5-(methoxymethyl)furan-2-ylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-5-(methoxymethyl)furan-2-ylcyclobutane-1-carboxylic acid
• 2228403-81-2
• 1-[5-(methoxymethyl)furan-2-yl]cyclobutane-1-carboxylic acid
• EN300-1749416

• Inchi： 1S/C11H14O4/c1-14-7-8-3-4-9(15-8)11(10(12)13)5-2-6-11/h3-4H,2,5-7H2,1H3,(H,12,13)
• InChI Key： OQHSCRHDGOQPOX-UHFFFAOYSA-N
• SMILES： O1C(COC)=CC=C1C1(C(=O)O)CCC1

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.7Ų

Additional information on 1-5-(methoxymethyl)furan-2-ylcyclobutane-1-carboxylic acid

Comprehensive Overview of 1-5-(methoxymethyl)furan-2-ylcyclobutane-1-carboxylic acid (CAS No. 2228403-81-2)

1-5-(methoxymethyl)furan-2-ylcyclobutane-1-carboxylic acid (CAS No. 2228403-81-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique furan and cyclobutane structural motifs, exhibits promising potential in various applications, including drug development and polymer synthesis. Its molecular structure, which combines a methoxymethyl group with a carboxylic acid functionality, makes it a versatile intermediate for further chemical modifications.

The growing interest in 1-5-(methoxymethyl)furan-2-ylcyclobutane-1-carboxylic acid can be attributed to its relevance in sustainable chemistry. With the increasing demand for green solvents and bio-based materials, researchers are exploring furan derivatives like this compound as alternatives to petroleum-based chemicals. Its potential use in biodegradable polymers aligns with the global push toward circular economy practices, a topic frequently searched by environmentally conscious users and industry professionals.

From a pharmacological perspective, 1-5-(methoxymethyl)furan-2-ylcyclobutane-1-carboxylic acid is being investigated for its role in drug discovery. The furan ring is a common pharmacophore found in many bioactive molecules, and its incorporation into this compound suggests possible applications in anti-inflammatory or antimicrobial agents. Recent studies have highlighted the importance of cyclobutane-containing compounds in modulating biological activity, making this compound a subject of interest for researchers exploring novel therapeutics.

The synthesis of 1-5-(methoxymethyl)furan-2-ylcyclobutane-1-carboxylic acid typically involves multi-step organic reactions, including cycloaddition and esterification processes. Advanced techniques such as microwave-assisted synthesis and catalysis are often employed to improve yield and efficiency. These methods are frequently searched by chemists looking for optimized synthetic routes or scalable production strategies, reflecting the compound's industrial relevance.

In material science, the carboxylic acid group in 1-5-(methoxymethyl)furan-2-ylcyclobutane-1-carboxylic acid offers opportunities for functionalization and polymerization. This has led to its exploration in the development of high-performance coatings and adhesives, areas where users often search for innovative materials with enhanced properties. The compound's ability to form hydrogen bonds and its potential for cross-linking make it a candidate for creating durable and eco-friendly materials.

Analytical characterization of 1-5-(methoxymethyl)furan-2-ylcyclobutane-1-carboxylic acid involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are critical for ensuring purity and confirming structural integrity, topics often queried by quality control professionals and researchers. The compound's stability under various conditions is also a key consideration, particularly for users interested in long-term storage or formulation development.

As the scientific community continues to explore sustainable chemistry solutions, 1-5-(methoxymethyl)furan-2-ylcyclobutane-1-carboxylic acid stands out as a compound with multifaceted applications. Its combination of furan and cyclobutane moieties, along with its carboxylic acid functionality, positions it as a valuable building block for future innovations. Whether in pharmaceuticals, materials science, or green chemistry, this compound addresses many of the current trends and search queries in the chemical industry.